Cas no 1083378-91-9 (Methyl 4-[(methylsulfamoyl)methyl]benzoate)

• Product Name: Methyl 4-[(methylsulfamoyl)methyl]benzoate
• CAS No: 1083378-91-9
• MF: C₁₀H₁₃NO₄S
• MW: 243.27952170372
• CID: 4570614
• Update Time: 2025-09-19

Methyl 4-[(methylsulfamoyl)methyl]benzoate Chemical and Physical Properties

Names and Identifiers

• methyl 4-[(methylsulfamoyl)methyl]benzoate
• STL253429
• methyl 4-(methylsulfamoylmethyl)benzoate
• methyl 4-{[(methylamino)sulfonyl]methyl}benzoate
• Methyl 4-[(methylsulfamoyl)methyl]benzoate

• Inchi： 1S/C10H13NO4S/c1-11-16(13,14)7-8-3-5-9(6-4-8)10(12)15-2/h3-6,11H,7H2,1-2H3
• InChI Key： PGHFIWZSEIJVEG-UHFFFAOYSA-N
• SMILES： S(CC1C=CC(C(=O)OC)=CC=1)(NC)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 325
• XLogP3: 0.7
• Topological Polar Surface Area: 80.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters